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Compound of Interest

Compound Name: Polyaminopropyl biguanide

Cat. No.: B036736 Get Quote

This in-depth technical guide serves as a resource for researchers, scientists, and drug

development professionals on Polyaminopropyl Biguanide (PAPB). It clarifies its chemical

identity, distinguishes it from the more common Polyhexamethylene Biguanide (PHMB), and

presents available data on its biological activity.

Chemical Identity and Structure
Polyaminopropyl biguanide, often abbreviated as PAPB, is a polymer characterized by

repeating biguanide units linked by propyl chains. It is crucial to distinguish PAPB from

Polyhexamethylene Biguanide (PHMB), a structurally similar polymer with a hexyl linker instead

of a propyl one. While the INCI name "Polyaminopropyl Biguanide" is sometimes associated

with PHMB in commercial products, they are distinct chemical entities with different properties.

[1][2][3][4]

Chemical Formula: (C5H11N5)n[4][5]

CAS Numbers: The primary and most specific CAS number for Polyaminopropyl biguanide
is:

133029-32-0[4]

It is important to note that other CAS numbers, such as 32289-58-0 and 27083-27-8, are often

associated with PHMB but may be erroneously linked to PAPB in some literature and

commercial documentation.[5][6]
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Chemical Structure:

Caption: Chemical structure of Polyaminopropyl biguanide (PAPB).

Physicochemical Properties
Available data on the specific physicochemical properties of PAPB is limited, with more

extensive information available for the related compound, PHMB.

Property Data

Appearance Typically supplied as a liquid solution.

Solubility Freely water-soluble.

Antimicrobial Efficacy
A critical finding in the scientific literature is the significant difference in antimicrobial activity

between PAPB and PHMB. While PHMB is a potent, broad-spectrum antimicrobial, studies

have shown that PAPB is largely ineffective at bacterial eradication.[1][2][3] This suggests that

the antimicrobial efficacy often attributed to "Polyaminopropyl Biguanide" in commercial

contexts is likely due to the use of PHMB.

The following table summarizes comparative antimicrobial efficacy data.

Organism Test Method Concentration
Result for
PAPB

Result for
PHMB

Staphylococcus

aureus
MBC <0.05 mg/mL

Ineffective in

bacterial

eradication

High

antimicrobial

activity

Escherichia coli MBC <0.05 mg/mL

Ineffective in

bacterial

eradication

High

antimicrobial

activity

MBC: Minimum Bactericidal Concentration
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Cytotoxicity
In contrast to its lack of antimicrobial efficacy, PAPB has demonstrated significantly lower

cytotoxicity compared to PHMB.

Cell Line
Incubation
Time

Concentration
Range

Cytotoxicity of
PAPB

Cytotoxicity of
PHMB

Human

Keratinocytes

(HaCaT)

24 hours
0.005% - 0.1%

v/v

Moderate to high

cytotoxicity at

0.05% and 0.1%

Highly cytotoxic,

survival rate

never exceeding

27%

Murine

Fibroblasts

(L929)

24 hours up to 0.1%
No cytotoxic

effect detected
Highly cytotoxic

Human

Keratinocytes

(HaCaT)

72 hours up to 0.1% Non-cytotoxic Highly cytotoxic

Murine

Fibroblasts

(L929)

72 hours 0.05% and 0.1%
Weak cytotoxic

effect
Highly cytotoxic

Mechanism of Action
The proposed mechanism of action for polymeric biguanides like PAPB and PHMB is based on

their cationic nature. The positively charged polymer is attracted to the negatively charged

components of microbial cell membranes. This interaction leads to the disruption of the

membrane, causing leakage of cellular contents and ultimately cell death. However, the

difference in the length of the hydrocarbon linker (propyl in PAPB vs. hexyl in PHMB) appears

to dramatically affect the efficiency of this process, rendering PAPB largely inactive as an

antimicrobial.
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Proposed Antimicrobial Mechanism of Polymeric Biguanides

Positively Charged
Polyaminopropyl Biguanide

Electrostatic Attraction

interacts with

Negatively Charged
Microbial Cell Membrane

Membrane Disruption

leads to

Cell Lysis and Death

results in
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Inoculum Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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